Cas no 25459-12-5 (4-Nitro-5-desnitro Tinidazole)

4-Nitro-5-desnitro Tinidazole Properties

Names and Identifiers

• Tinidazole Related Compound B
• 4-Nitro-5-desnitro Tinidazole
• 1-(2-ethylsulfonylethyl)-2-methyl-4-nitroimidazole
• Tinidazole impurity B
• 1-[2-(Ethylsulfonyl)ethyl]-2-methyl-4-nitro-1H-imidazole
• 1H-Imidazole, 1-(2-(ethylsulfonyl)ethyl)-2-methyl-4-nitro-
• AKOS022124900
• Isotinidazole
• 25459-12-5
• TINIDAZOLE IMPURITY B [EP IMPURITY]
• J-016001
• 1-(2-(Ethylsulfonyl)ethyl)-2-methyl-4-nitro-1H-imidazole
• Oprea1_106915
• 1-(2-ethylsulfonyl-ethyl)-2-methyl-nitroimidazole
• DTXSID20180131
• OTU3H1J2L2
• TINIDAZOLE RELATED COMPOUND B (20 MG) (1-(2-ETHYL-SULFONYLETHYL)-2-METHYL-4-NITROIMIDAZOLE)
• ISOTINIDAZOLE [USP IMPURITY]
• UNII-OTU3H1J2L2
• STL334630
• +Expand

• InChIKey： GHJQUSZGINOURI-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H13N3O4S/c1-3-16(14,15)5-4-10-6-8(11(12)13)9-7(10)2/h6H,3-5H2,1-2H3
• SMILES： CCS(CCN1C=C([N+]([O-])=O)N=C1C)(=O)=O

Computed Properties

• Exact Mass: 247.06300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 247.063
• Heavy Atom Count: 16
• Complexity: 345
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: _0.2
• Topological Polar Surface Area: 106A^2

Experimental Properties

• LogP: 2.13840
• PSA: 106.16000
• Refractive Index: 1.599
• Boiling Point: 528.4°Cat760mmHg
• Flash Point: 273.4°C
• Density: 1.43